Cas no 1228879-06-8 (1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride)

• Product Name: 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride
• CAS No: 1228879-06-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD09864765
• CID: 2950042
• PubChem ID: 53256971
• Update Time: 2025-06-14

1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)cyclobutan-1-amine hydrochloride
• 1-(4-Methoxyphenyl)cyclobutanamine hydrochloride
• 1-(4-METHOXYPHENYL)CYCLOBUTANAMINE HCL
• 1-(4-methoxyphenyl)cyclobutan-1-amine;hydrochloride
• 1-(4-Methoxyphenyl)cyclobutan-1-amine--hydrogen chloride (1/1)
• DTXSID50693224
• 1228879-06-8
• EN300-299972
• AS-38981
• CS-W000687
• 1-(4-Methoxyphenyl)cyclobutanaminehydrochloride
• SCHEMBL18742725
• 1-(4-Methoxyphenyl)cyclobutan-1-amine HCl
• SB79100
• AKOS027339082
• MFCD09864765
• 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride

• MDL： MFCD09864765
• Inchi： 1S/C11H15NO.ClH/c1-13-10-5-3-9(4-6-10)11(12)7-2-8-11;/h3-6H,2,7-8,12H2,1H3;1H
• InChI Key： QMYHYYPRQOXXDJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C1(CCC1)N

Computed Properties

• Exact Mass: 213.0920418 g/mol
• Monoisotopic Mass: 213.0920418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 213.70

1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride

Research Brief on 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride (CAS: 1228879-06-8): Recent Advances and Applications

1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride (CAS: 1228879-06-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structural features, including the cyclobutane ring and the methoxyphenyl moiety, contribute to its biological activity. Recent research has explored its role as a serotonin receptor modulator, with potential implications for the treatment of neurological disorders such as depression and anxiety. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride exhibit high affinity for 5-HT1A and 5-HT2A receptors, suggesting its utility in designing next-generation antidepressants.

In addition to its neurological applications, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride derivatives could inhibit the growth of certain cancer cell lines by interfering with cell cycle progression. The study, published in Cancer Research, identified the compound's ability to induce apoptosis in breast cancer cells, providing a foundation for further investigation into its anticancer mechanisms.

The synthesis of 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, which improved the yield and purity of the compound. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to reproducibility and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on developing prodrugs or nanoformulations to improve its delivery and efficacy.

In conclusion, 1-(4-Methoxyphenyl)cyclobutanamine Hydrochloride (CAS: 1228879-06-8) represents a versatile scaffold in drug discovery, with applications spanning neurology and oncology. Recent studies have elucidated its mechanisms of action and optimized its synthesis, paving the way for future therapeutic development. Continued research is needed to overcome existing limitations and fully realize its clinical potential.